Cas no 20226-68-0 (D-Glucopyranose 1,2,3,6-Tetrabenzoate)

• Product Name: D-Glucopyranose 1,2,3,6-Tetrabenzoate
• CAS No: 20226-68-0
• CID: 2085104
• Update Time: 2025-10-31

D-Glucopyranose 1,2,3,6-Tetrabenzoate Chemical and Physical Properties

Names and Identifiers

• D-Glucopyranose 1,2,3,6-Tetrabenzoate

Additional information on D-Glucopyranose 1,2,3,6-Tetrabenzoate

D-Glucopyranose 1,2,3,6-Tetrabenzoate (CAS No. 20226-68-0): A Comprehensive Overview in Modern Chemical and Biological Research

D-Glucopyranose 1,2,3,6-Tetrabenzoate, a derivative of glucose with significant chemical and biological relevance, is a compound that has garnered considerable attention in recent years due to its unique structural properties and potential applications. The CAS No. 20226-68-0 uniquely identifies this molecule, making it a subject of extensive study in various scientific disciplines. This introduction aims to provide a detailed exploration of this compound, its synthesis, applications, and the latest research findings that underscore its importance in the field.

The D-Glucopyranose 1,2,3,6-Tetrabenzoate structure is characterized by the benzoylation of all hydroxyl groups in the glucose ring. This modification enhances the compound's stability and reactivity, making it a valuable intermediate in organic synthesis and a potential candidate for pharmaceutical applications. The benzoylated glucose derivative exhibits remarkable resistance to hydrolysis, which is a critical property for stabilizing sensitive glycosidic bonds in drug molecules.

In recent years, the D-Glucopyranose 1,2,3,6-Tetrabenzoate has been studied for its role in carbohydrate chemistry and its potential use as a chiral auxiliary in asymmetric synthesis. The rigid structure imposed by the benzoyl groups allows for precise control over stereochemistry, which is essential for developing enantiomerically pure pharmaceuticals. Researchers have leveraged this property to develop novel synthetic routes for complex glycosides and other carbohydrate-based molecules.

One of the most intriguing aspects of D-Glucopyranose 1,2,3,6-Tetrabenzoate is its application in glycoscience. The benzoylated glucose derivative serves as an excellent scaffold for studying carbohydrate-protein interactions. Its stability under various conditions makes it an ideal candidate for structural studies using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided valuable insights into the mechanisms of glycosylation reactions and the role of carbohydrates in biological processes.

Recent advancements in synthetic biology have also highlighted the importance of D-Glucopyranose 1,2,3,6-Tetrabenzoate. Researchers have utilized this compound as a precursor for designing novel glycosyltransferases and other enzymes involved in carbohydrate metabolism. By incorporating benzoylated glucose derivatives into these enzymes, scientists have been able to enhance their catalytic efficiency and specificity. This has opened up new avenues for developing biocatalysts that can be used in industrial applications.

The pharmaceutical industry has shown particular interest in D-Glucopyranose 1,2,3,6-Tetrabenzoate due to its potential as a drug intermediate. The benzoylated glucose structure can be modified further to create complex molecules with therapeutic properties. For instance, researchers have explored its use in developing antiviral agents by incorporating it into nucleoside analogs that target viral replication enzymes. The stability provided by the benzoyl groups ensures that these drug candidates remain intact during metabolic processes.

In addition to its synthetic utility, D-Glucopyranose 1,2,3,6-Tetrabenzoate has found applications in material science. Its ability to form stable inclusion complexes with other molecules makes it an excellent candidate for developing novel materials with tailored properties. These materials can be used in various applications ranging from drug delivery systems to sensors and catalysts.

The latest research on D-Glucopyranose 1,2,3,6-Tetrabenzoate has also explored its role in nanotechnology. Scientists have investigated its potential as a building block for constructing nanoscale structures such as dendrimers and polymers. These structures exhibit unique properties that make them suitable for applications in nanomedicine and nanoelectronics.

Another area where D-Glucopyranose 1,2,3,6-Tetrabenzoate has made significant contributions is environmental science. Researchers have used this compound to develop biodegradable polymers that can be used for waste management and pollution control. The stability of the benzoylated glucose structure ensures that these polymers remain intact under environmental stressors while still being capable of degrading into non-toxic products.

In conclusion, D-Glucopyranose 1,2,3,6-Tetrabenzoate (CAS No. 20226-68-0) is a versatile compound with wide-ranging applications across multiple scientific disciplines. Its unique structural properties make it an invaluable tool for synthetic chemists,biochemists,and material scientists alike.* The latest research findings continue to highlight its potential as a key intermediate in pharmaceutical development,* glycoscience,* nanotechnology,*and environmental science.* As our understanding of this compound grows,* so too does its importance*in advancing scientific knowledge*and technological innovation.*